Cas no 149286-32-8 (5-Trimethylsilanyl-isoxazole-3-carboxylic acid ethyl ester)

• Product Name: 5-Trimethylsilanyl-isoxazole-3-carboxylic acid ethyl ester
• CAS No: 149286-32-8
• MF: C₉H₁₅NO₃Si
• MW: 213.305803537369
• MDL: MFCD28098121
• CID: 3783810
• PubChem ID: 10013462
• Update Time: 2025-06-13

5-Trimethylsilanyl-isoxazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(trimethylsilyl)-, ethyl ester
• 5-Trimethylsilanyl-isoxazole-3-carboxylic acid ethyl ester
• AT37499
• 149286-32-8
• Ethyl 5-trimethylsilyl-1,2-oxazole-3-carboxylate
• SB33766
• ethyl5-(trimethylsilyl)isoxazole-3-carboxylate
• MFCD28098121
• ethyl 5-(trimethylsilyl)isoxazole-3-carboxylate
• CS-0341160
• ethyl 5-(trimethylsilyl)-1,2-oxazole-3-carboxylate

• MDL： MFCD28098121
• Inchi： 1S/C9H15NO3Si/c1-5-12-9(11)7-6-8(13-10-7)14(2,3)4/h6H,5H2,1-4H3
• InChI Key： RHJJRGMMFYOGJV-UHFFFAOYSA-N
• SMILES： O1C([Si](C)(C)C)=CC(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 213.08211987Da
• Monoisotopic Mass: 213.08211987Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 268.1±25.0 °C at 760 mmHg
• Flash Point: 115.9±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Trimethylsilanyl-isoxazole-3-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on 5-Trimethylsilanyl-isoxazole-3-carboxylic acid ethyl ester

Comprehensive Overview of 5-Trimethylsilanyl-isoxazole-3-carboxylic acid ethyl ester (CAS No. 149286-32-8)

The 5-Trimethylsilanyl-isoxazole-3-carboxylic acid ethyl ester (CAS No. 149286-32-8) is a specialized silicon-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a trimethylsilyl (TMS) group attached to an isoxazole ring, serves as a versatile intermediate in organic synthesis. Its unique structural properties, including the electron-withdrawing isoxazole core and silyl protection, make it invaluable for constructing complex molecules. Researchers frequently explore its reactivity in cross-coupling reactions and click chemistry, aligning with the growing demand for modular synthetic approaches.

In recent years, the compound’s role in drug discovery has been highlighted, particularly in the development of small-molecule inhibitors targeting enzymatic pathways. The ethyl ester moiety enhances solubility, facilitating its use in high-throughput screening (HTS) assays. A surge in Google searches for "isoxazole derivatives in medicinal chemistry" and "TMS-protected intermediates" reflects the scientific community’s interest in this niche. Furthermore, its compatibility with green chemistry principles—such as solvent-free reactions—resonates with the industry’s shift toward sustainable practices.

The CAS No. 149286-32-8 is also pivotal in material science, where its thermal stability and low toxicity profile are leveraged for designing functional polymers. Queries like "silicon-based building blocks for OLEDs" underscore its relevance in optoelectronics. Analytical techniques like NMR spectroscopy and HPLC-MS are commonly employed to validate its purity, addressing the stringent quality standards of GMP manufacturing.

From a commercial perspective, suppliers often list this compound under synonyms such as "Ethyl 5-(trimethylsilyl)isoxazole-3-carboxylate," catering to diverse nomenclature preferences. Its synthesis typically involves Pd-catalyzed silylation of pre-functionalized isoxazoles, a topic frequently discussed in patents and academic journals. The compound’s stability under ambient conditions ensures ease of handling, though storage in anhydrous environments is recommended to prevent hydrolysis.

Emerging trends in precision agriculture have also spotlighted 149286-32-8 as a precursor for crop protection agents. Its structural motif appears in herbicides with enhanced bioavailability, addressing search queries like "isoxazole pesticides mode of action." Additionally, its bioisosteric potential—replacing carbonyl groups with isoxazoles—is a hot topic in computational chemistry forums.

In summary, 5-Trimethylsilanyl-isoxazole-3-carboxylic acid ethyl ester exemplifies the intersection of innovation and practicality. Its applications span life sciences, materials engineering, and beyond, driven by its adaptable chemistry and alignment with industry trends. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in advanced research and commercial formulations.